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Compound of Interest

Compound Name: Bms 345541

Cat. No.: B1667203 Get Quote

This document provides critical safety and logistical information for the proper handling and

disposal of BMS-345541, a selective inhibitor of IκB kinase (IKK). The following procedures are

designed for researchers, scientists, and drug development professionals to ensure a safe

laboratory environment and compliance with regulations.

I. Understanding the Compound: Key Data
BMS-345541 is a potent, cell-permeable quinoxaline compound that acts as an allosteric

inhibitor of IKK-2, playing a role in blocking NF-κB-dependent transcription.[1][2] It is crucial to

understand its properties for safe handling and disposal.

Table 1: Chemical and Physical Properties of BMS-345541
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Property Value

IUPAC Name
4-(2'-Aminoethyl)amino-1,8-

dimethylimidazo[1,2-a]quinoxaline

CAS Number 445430-58-0

Molecular Formula C₁₄H₁₇N₅

Molar Mass 255.325 g·mol⁻¹[1]

Appearance Off-white solid[3]

Solubility DMSO: 5 mg/mL[3]

Storage 2-8°C, desiccated, protect from light[3]

II. Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), BMS-345541 presents the following hazards:

Aspiration Hazard: May be fatal if swallowed and enters airways.

Skin Sensitization: May cause an allergic skin reaction.

Immediate First Aid Measures:

If Swallowed: Immediately call a poison center or doctor. Do NOT induce vomiting.[4]

If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice/attention. Wash contaminated clothing before reuse.[4]

If Inhaled: Move to fresh air.

If in Eyes: Rinse with plenty of water.[4]

III. Step-by-Step Disposal Protocol
The disposal of BMS-345541 must be handled with care to prevent environmental

contamination and ensure personnel safety. The primary directive is to dispose of the

compound and its container at an approved waste disposal plant.
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Step 1: Personal Protective Equipment (PPE) Before handling BMS-345541 for disposal,

ensure you are wearing appropriate PPE:

Protective gloves (chemical-resistant)

Safety goggles

Lab coat

Step 2: Segregation of Waste

Solid Waste: Collect any solid BMS-345541, including empty or partially used vials, in a

clearly labeled, sealed container designated for chemical waste.

Liquid Waste: Solutions containing BMS-345541 should be collected in a separate, sealed,

and clearly labeled container for liquid chemical waste. Do not mix with other solvent waste

unless compatible.

Contaminated Materials: Any materials that have come into contact with BMS-345541, such

as pipette tips, gloves, and bench paper, should be considered contaminated and disposed

of as chemical waste.

Step 3: Labeling All waste containers must be clearly labeled with:

The name of the chemical: "BMS-345541"

The words "Hazardous Waste"

The primary hazards (e.g., "Aspiration Hazard," "Skin Sensitizer")

The date of accumulation

Step 4: Storage Pending Disposal Store the sealed and labeled waste containers in a

designated, secure area for hazardous waste, away from incompatible materials. Ensure the

storage area is cool, dry, and well-ventilated.[4]

Step 5: Arrange for Professional Disposal Contact your institution's Environmental Health and

Safety (EHS) office or a licensed chemical waste disposal contractor to arrange for the pickup
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and disposal of the BMS-345541 waste. Adhere to all local, state, and federal regulations for

hazardous waste disposal.[4]

IV. Spill Management
In the event of a spill, follow these procedures:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.[4]

Wear PPE: Don appropriate PPE before attempting to clean the spill.

Containment: For liquid spills, use an absorbent material (e.g., Chemizorb®) to contain the

spill. For solid spills, carefully sweep or scoop the material to avoid creating dust.

Collection: Collect the spilled material and any contaminated absorbent into a sealed,

labeled container for hazardous waste.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

Report: Report the spill to your laboratory supervisor and EHS office.

V. Experimental Workflow and Disposal Pathway
Visualization
The following diagrams illustrate the general workflow for handling and disposing of a chemical

compound like BMS-345541 in a laboratory setting.
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Caption: General workflow for handling and disposal of BMS-345541.
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Spill Response Protocol
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Caption: Step-by-step spill response protocol for BMS-345541.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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